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Compound of Interest

Compound Name: Olivil monoacetate

Cat. No.: B8033867 Get Quote

Disclaimer: The compound "olivin monoacetate" is likely a misspelling of "olivil monoacetate."

Publicly available scientific literature on olivil monoacetate is limited. This guide provides a

comprehensive overview based on the available information for olivil monoacetate and its

parent compound, olivil, a lignan found in the olive tree (Olea europaea). Inferred properties

and potential activities of olivil monoacetate are based on the known characteristics of olivil

and related compounds.

Introduction
Olivil monoacetate is an acetylated derivative of olivil, a naturally occurring lignan. Lignans

are a class of polyphenolic compounds found in plants and are known for a variety of biological

activities. Olivil itself is a component of the olive tree, a plant renowned for its rich

phytochemical profile and associated health benefits. This document aims to provide a detailed

technical overview of olivil monoacetate, including its chemical properties, a plausible

synthetic route, and its potential biological activities, drawing inferences from its parent

compound and related molecules.

Chemical Properties
Based on the structure of its parent compound, olivil, the chemical properties of olivil
monoacetate can be summarized as follows:
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Property Value Source

Molecular Formula C22H26O8 PubChem[1]

Molecular Weight 418.4 g/mol PubChem

Parent Compound Olivil Inferred

CAS Number 1016974-78-9 or 114847-46-0
MedChem Express,

Guidechem[2]

Appearance Likely a crystalline solid Inferred

Solubility
Expected to be soluble in

organic solvents
Inferred

Synthesis of Olivil Monoacetate
While a specific, documented synthesis for olivil monoacetate is not readily available in the

scientific literature, a plausible synthetic route can be proposed based on the known total

synthesis of its parent compound, olivil, followed by a standard acetylation reaction.

Experimental Protocol: Proposed Synthesis of Olivil Monoacetate

Total Synthesis of (-)-Olivil: The total synthesis of (-)-olivil has been reported and involves a

multi-step process. A key step involves the reduction of a precursor molecule followed by

intramolecular displacement to form the tetrahydrofuran ring characteristic of olivil. The

synthesis can be summarized by the workflow illustrated below.[3][4]

Monoacetylation of Olivil: Following the successful synthesis of olivil, a selective

monoacetylation reaction would be performed. This can be achieved by reacting olivil with

one equivalent of an acetylating agent, such as acetic anhydride or acetyl chloride, in the

presence of a suitable base (e.g., pyridine or triethylamine) and a solvent (e.g.,

dichloromethane) at a controlled temperature. The reaction would likely yield a mixture of

mono- and di-acetylated products, which would then require purification, for example, by

column chromatography, to isolate the desired olivil monoacetate.
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Proposed Synthesis of Olivil Monoacetate

Lignan Precursor

Reduction (e.g., DIBAL-H)

Intramolecular Cyclization

(-)-Olivil

Selective Monoacetylation
(e.g., Acetic Anhydride, Pyridine)

Purification
(e.g., Column Chromatography)

Olivil Monoacetate

Click to download full resolution via product page

Proposed synthetic workflow for Olivil Monoacetate.

Potential Biological Activities and Mechanism of
Action
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Direct experimental data on the biological activity of olivil monoacetate is scarce. However,

based on the known activities of its parent compound, olivil, and other related lignans from

Olea europaea, several potential biological activities can be inferred.

Biological Activity Compound(s) Quantitative Data Source

Antioxidant Activity Olivil

Weak DPPH radical-

scavenging activity

(EC50: 176 μM)

MedChemExpress[5]

Antifungal Activity Olive Leaf Extracts
IC25 < 1 mg/mL

against C. albicans
PMC[6]

Antiproliferative

Activity

Lignans from Olea

ferruginea

Dose-dependent

inhibition of U-87 MG

malignant glioma cells

IMR Press[7]

Proposed Mechanism of Action: Antioxidant and Antifungal Effects

The potential mechanism of action for olivil monoacetate is likely to be similar to that of other

phenolic compounds and lignans. As an antioxidant, it may act by donating a hydrogen atom to

free radicals, thereby neutralizing them and preventing oxidative damage to cells. Its potential

antifungal activity could stem from its ability to disrupt the fungal cell membrane, leading to

increased permeability and cell death. This is a known mechanism for other natural antifungal

compounds.

Hypothetical Signaling Pathway for Antifungal Activity

Olivil Monoacetate Fungal Cell MembraneInteracts with Membrane Disruption Increased Permeability Cell Death

Click to download full resolution via product page

Hypothetical pathway for antifungal activity.

Conclusion
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Olivil monoacetate is a derivative of the natural lignan olivil. While direct research on this

specific compound is limited, its chemical properties and potential biological activities can be

inferred from its parent structure and related compounds. The proposed synthetic route

provides a viable method for its preparation, which would enable further investigation into its

pharmacological properties. Based on the activities of related lignans, olivil monoacetate
holds potential as an antioxidant, antifungal, and antiproliferative agent. Further research is

warranted to fully elucidate its biological activities and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Olivil monoacetate | C22H26O8 | CID 102004562 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Page loading... [wap.guidechem.com]

3. pubs.acs.org [pubs.acs.org]

4. Total Synthesis and Stereochemical Confirmation of (-)-Olivil, (+)-Cycloolivil, (-)-Alashinols
F and G, (+)-Cephafortin A, and Their Congeners: Filling in Biosynthetic Gaps - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. medchemexpress.com [medchemexpress.com]

6. Phenolic Compounds and Antimicrobial Activity of Olive (Olea europaea L. Cv.
Cobrançosa) Leaves - PMC [pmc.ncbi.nlm.nih.gov]

7. article.imrpress.com [article.imrpress.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Olivil Monoacetate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8033867#what-is-olivin-monoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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